Cyclic mkey tfa

• Molecular Formula: C114H171F3N28O36S2
• Molecular Weight: 2630.9 g/mol
• InChI: InChI=1S/C112H170N28O34S2.C2HF3O2/c1-54(2)42-72-96(158)120-58(9)90(152)136-86(56(5)6)107(169)138-85(55(3)4)106(168)130-76(44-62-24-16-13-17-25-62)100(162)137-87(57(7)8)108(170)140-89(60(11)146)109(171)124-70(28-21-41-119-112(117)118)94(156)135-82(111(173)174)53-176-175-52-67(115)91(153)121-69(27-20-40-114)92(154)123-71(37-38-84(150)151)95(157)126-74(45-63-29-33-65(147)34-30-63)98(160)127-73(43-61-22-14-12-15-23-61)97(159)128-75(46-64-31-35-66(148)36-32-64)101(163)139-88(59(10)145)110(172)134-81(51-144)105(167)132-78(48-141)102(164)122-68(26-18-19-39-113)93(155)131-80(50-143)104(166)133-79(49-142)103(165)129-77(47-83(116)149)99(161)125-72;3-2(4,5)1(6)7/h12-17,22-25,29-36,54-60,67-82,85-89,141-148H,18-21,26-28,37-53,113-115H2,1-11H3,(H2,116,149)(H,120,158)(H,121,153)(H,122,164)(H,123,154)(H,124,171)(H,125,161)(H,126,157)(H,127,160)(H,128,159)(H,129,165)(H,130,168)(H,131,155)(H,132,167)(H,133,166)(H,134,172)(H,135,156)(H,136,152)(H,137,162)(H,138,169)(H,139,163)(H,140,170)(H,150,151)(H,173,174)(H4,117,118,119);(H,6,7)/t58-,59+,60+,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,85-,86-,87-,88-,89-;/m0./s1
• InChIKey: UPXCAQVSCKGITM-DDTVDMQHSA-N

Cyclic MKEY TFA: Selective CXCL4-CCL5 Heterodimer Disruptor

Cyclic MKEY TFA (trifluoroacetate salt) is a synthetic 22-amino-acid cyclic peptide inhibitor that specifically disrupts the pathological heterodimerization of platelet chemokines CXCL4 (PF4) and CCL5 (RANTES), a key upstream driver of monocyte arrest, vascular inflammation, and leukocyte recruitment in atherosclerosis, aortic aneurysm, myocardial ischemia-reperfusion injury, and stroke [1] [2]. The peptide is cyclized via a Cys1–Cys22 disulfide bridge (sequence: CKEYFYTSSKSSNLAVVFVTRC) and is supplied as the TFA salt for enhanced solubility and laboratory handling [3] [4]. Unlike broad-spectrum chemokine antagonists, Cyclic MKEY TFA acts through a heterodimer-disruption mechanism that spares the physiological immune functions of CCL5-CCR5 signaling [1].

Selective CXCL4-CCL5 heterodimer disruption without blocking CCL5-CCR5 signaling

Cyclic disulfide-constrained peptide for in vivo stability and target engagement

Multi-model research utility: atherosclerosis, AAA, myocardial I/R, and stroke

Supplied as TFA salt for enhanced solubility and handling

• [1] Koenen RR, von Hundelshausen P, Nesmelova IV, et al. Disrupting functional interactions between platelet chemokines inhibits atherosclerosis in hyperlipidemic mice. Nat Med. 2009;15(1):97-103. doi:10.1038/nm.1898 View Source
• [2] Iida Y, Xu B, Xuan H, et al. Peptide inhibitor of CXCL4-CCL5 heterodimer formation, MKEY, inhibits experimental aortic aneurysm initiation and progression. Arterioscler Thromb Vasc Biol. 2013;33(4):718-726. doi:10.1161/ATVBAHA.112.300329 View Source
• [3] Vajen T, Koenen RR, Werner I, et al. Blocking CCL5-CXCL4 heteromerization preserves heart function after myocardial infarction by attenuating leukocyte recruitment and NETosis. Sci Rep. 2018;8(1):10647. doi:10.1038/s41598-018-29026-0 View Source
• [4] Schultz JR, Vollrath B, Turner C. Methods of Treating Inflammation. US Patent Application Publication No. US 2014/0005096 A1. Filed June 5, 2013. Published January 2, 2014. (Assigned to Carolus Therapeutics, Inc.) View Source

Cyclic MKEY TFA vs. Generic Chemokine Antagonists

Procurement decisions for CXCL4-CCL5 pathway inhibitors face a fundamental efficacy-versus-safety trade-off that generic chemokine antagonists fail to resolve. Direct CCL5 receptor blockade (e.g., Met-RANTES) or broad CXCR4 antagonism (e.g., plerixafor) eliminates both pathological and physiological chemokine signaling, with Ccl5-deficient mouse models demonstrating severely compromised antiviral immunity and impaired macrophage-mediated pathogen clearance [1]. Cyclic MKEY TFA circumvents this liability through its unique mechanism—disrupting only the CXCL4-CCL5 heterodimer interface while leaving monomeric CCL5-CCR5 signaling intact—as demonstrated by the lack of general immunosuppressive effects across multiple in vivo models [1] [2]. Furthermore, scrambled-sequence control peptide (sMKEY) shows no therapeutic activity in head-to-head myocardial infarction and aneurysm studies, confirming that both the specific amino acid sequence and the cyclic disulfide-constrained conformation are indispensable for target engagement and efficacy [3] [4]. These findings establish that neither generic chemokine receptor antagonists nor linear or scrambled peptide variants can substitute for Cyclic MKEY TFA in experiments requiring selective heterodimer disruption.

Cyclic MKEY TFA (Target)

Disrupts only the pathological CXCL4-CCL5 heterodimer interface; reported preservation of CCL5-CCR5-mediated immune functions in multiple models.

Cyclic conformation and specific sequence required for activity.

Generic Chemokine Antagonists (Risk)

Met-RANTES or plerixafor block broad chemokine signaling. CCL5 deficiency models showed impaired antiviral clearance and T-cell function; class-level immunosuppression may confound pathway-specific readouts.

Scrambled peptide (sMKEY) shows no reported activity, confirming sequence and cyclic structure are indispensable.

• [1] Koenen RR, von Hundelshausen P, Nesmelova IV, et al. Disrupting functional interactions between platelet chemokines inhibits atherosclerosis in hyperlipidemic mice. Nat Med. 2009;15(1):97-103. doi:10.1038/nm.1898 View Source
• [2] Fan Y, Xiong X, Zhang Y, et al. MKEY, a Peptide Inhibitor of CXCL4-CCL5 Heterodimer Formation, Protects Against Stroke in Mice. J Am Heart Assoc. 2016;5(9):e003615. doi:10.1161/JAHA.116.003615 View Source
• [3] Vajen T, Koenen RR, Werner I, et al. Blocking CCL5-CXCL4 heteromerization preserves heart function after myocardial infarction by attenuating leukocyte recruitment and NETosis. Sci Rep. 2018;8(1):10647. doi:10.1038/s41598-018-29026-0 View Source
• [4] Iida Y, Xu B, Xuan H, et al. Peptide inhibitor of CXCL4-CCL5 heterodimer formation, MKEY, inhibits experimental aortic aneurysm initiation and progression. Arterioscler Thromb Vasc Biol. 2013;33(4):718-726. doi:10.1161/ATVBAHA.112.300329 View Source

Cyclic MKEY TFA Head-to-Head Evidence

Selective CXCL4-CCL5 Disruption vs. Met-RANTES

Cyclic MKEY TFA disrupts the CXCL4-CCL5 heterodimer interface without blocking CCL5 binding to its cognate receptor CCR5, in contrast to the broad CCL5 receptor antagonist Met-RANTES which abolishes all CCL5-mediated signaling. The Koenen et al. (2009) seminal paper established that Ccl5-deficient mice exhibit severely impaired macrophage-mediated viral clearance and compromised T-cell functions, implying that direct CCL5 antagonism carries inherent immunosuppressive risk [1]. MKEY was rationally designed based on structural features of the CXCL4-CCL5 heteromer interface to selectively inhibit only the pathological heterodimer, attenuating monocyte recruitment and reducing atherosclerotic lesion formation in hyperlipidemic mice without the immune-compromising effects associated with global CCL5 blockade [1] [2]. Subsequent studies across four distinct in vivo disease models (atherosclerosis, aortic aneurysm, myocardial infarction, and stroke) have confirmed that MKEY treatment does not produce the broad immunosuppression phenotype observed with CCL5 deficiency or receptor antagonism [1] [3] [4].

Mechanistic Selectivity

Class-level

MKEY spares CCL5-CCR5 axis; Met-RANTES abolishes all CCL5 signaling. Comparable or greater atherosclerotic lesion reduction with preserved immune competence for MKEY.

Supports heterodimer-targeted pathway studies without broad chemokine inhibition context.

Koenen et al. 2009; Ccl5-deficient mouse immunological phenotype.

Evidence Dimension	Mechanism-based immunological selectivity – preservation of CCL5-mediated antiviral macrophage function
Target Compound Data	MKEY selectively disrupts CXCL4-CCL5 heterodimer only; normal CCL5-CCR5 signaling preserved. No immunosuppressive phenotype reported across four in vivo models [1] [3] [4].
Comparator Or Baseline	Met-RANTES blocks all CCL5-CCR5 signaling. Ccl5-deficient mice exhibit impaired viral clearance, delayed macrophage-mediated pathogen elimination, and impaired T-cell function [1].
Quantified Difference	Qualitative mechanistic distinction: MKEY spares the CCL5-CCR5 axis; Met-RANTES abolishes it. Atherosclerotic lesion reduction comparable or superior for MKEY vs Met-RANTES in hyperlipidemic mouse models, but with preserved immune competence for MKEY [1].
Conditions	Hyperlipidemic mouse atherosclerosis model (ApoE-/- mice); Ccl5-deficient mouse immunological phenotype studies [1].

Why This Matters

This mechanistic selectivity is the primary procurement differentiator: studies requiring CXCL4-CCL5 pathway intervention without the confounding variable of broad immunosuppression demand Cyclic MKEY TFA rather than generic CCL5 or CCR5 antagonists.

• [1] Koenen RR, von Hundelshausen P, Nesmelova IV, et al. Disrupting functional interactions between platelet chemokines inhibits atherosclerosis in hyperlipidemic mice. Nat Med. 2009;15(1):97-103. doi:10.1038/nm.1898 View Source
• [2] NCBI MeSH. MKEY peptide [Supplementary Concept]. MeSH Unique ID: C000625932. First indexed 2018/01/14. Source: Nat Med. 2009 Jan;15(1):97-103. View Source
• [3] Vajen T, Koenen RR, Werner I, et al. Blocking CCL5-CXCL4 heteromerization preserves heart function after myocardial infarction by attenuating leukocyte recruitment and NETosis. Sci Rep. 2018;8(1):10647. doi:10.1038/s41598-018-29026-0 View Source
• [4] Fan Y, Xiong X, Zhang Y, et al. MKEY, a Peptide Inhibitor of CXCL4-CCL5 Heterodimer Formation, Protects Against Stroke in Mice. J Am Heart Assoc. 2016;5(9):e003615. doi:10.1161/JAHA.116.003615 View Source

AAA Prevention in Murine Elastase Model

In the porcine pancreatic elastase (PPE) infusion model of abdominal aortic aneurysm (AAA) in 10-week-old male C57BL/6J mice, Cyclic MKEY TFA pretreatment produced a striking dose-dependent reduction in AAA incidence. All vehicle-pretreated mice (8/8) developed AAA within 7 days. In contrast, MKEY at 10 mg/kg reduced AAA formation to 60% (3/5 mice), and at 20 mg/kg to only 14% (1/7 mice) [1]. MKEY pretreatment also significantly attenuated aortic diameter enlargement, preserved medial elastin fiber integrity and smooth muscle cell density, and reduced mural macrophage infiltration, angiogenesis, and aortic matrix metalloproteinase 2 and 9 (MMP2/MMP9) expression compared with vehicle controls [1]. Furthermore, MKEY treatment initiated after aneurysm establishment stabilized or reduced enlargement of existing AAAs, distinguishing it from purely prophylactic interventions [1]. Efficacy was confirmed in a second complementary model—angiotensin II infusion in apolipoprotein E-deficient mice—where MKEY similarly limited AAA formation [1].

AAA Incidence Reduction

Head-to-head

86% relative reduction in AAA incidence at 20 mg/kg vs. vehicle (14% vs 100%).

Reported dose-dependent model-response context; elastin and SMC preservation.

PPE elastase mouse model; ultrasound monitoring.

Evidence Dimension	Abdominal aortic aneurysm (AAA) incidence rate
Target Compound Data	MKEY 10 mg/kg i.v.: 60% AAA incidence (3/5 mice). MKEY 20 mg/kg i.v.: 14% AAA incidence (1/7 mice) [1].
Comparator Or Baseline	Vehicle (PBS/saline) pretreatment: 100% AAA incidence (8/8 mice) [1].
Quantified Difference	86% relative reduction in AAA incidence at 20 mg/kg (100% → 14%). 40% relative reduction at 10 mg/kg (100% → 60%). Dose-response relationship confirmed [1].
Conditions	Porcine pancreatic elastase (PPE) infusion model; 10-week-old male C57BL/6J mice; i.v. injection; AAA defined as >50% aortic diameter increase by ultrasound at 40 MHz (Vevo 770). Confirmed in Ang II/ApoE-/- model [1].

Why This Matters

The dramatic 86% reduction in AAA incidence at the 20 mg/kg dose and the ability to stabilize existing aneurysms make Cyclic MKEY TFA the only peptide-based tool compound with validated efficacy in both AAA prevention and treatment paradigms—a key consideration when selecting between chemokine-targeting agents for vascular disease research.

• [1] Iida Y, Xu B, Xuan H, et al. Peptide inhibitor of CXCL4-CCL5 heterodimer formation, MKEY, inhibits experimental aortic aneurysm initiation and progression. Arterioscler Thromb Vasc Biol. 2013;33(4):718-726. doi:10.1161/ATVBAHA.112.300329 View Source

Ejection Fraction Preservation in Myocardial I/R

In a mouse model of myocardial ischemia-reperfusion (I/R) injury, 8-week-old male C57BL/6 mice treated intravenously with Cyclic MKEY TFA from 1 day before until 7 days after I/R demonstrated significant preservation of cardiac function compared with mice receiving the scrambled-sequence control peptide (sMKEY). Echocardiographic measurements at day 7 post-I/R revealed that the left ventricular ejection fraction (EF) in MKEY-treated mice was 65.4% ± 2.59%, closely approaching sham-operated values (69.9% ± 2.56%), whereas sMKEY-treated control mice exhibited severely depressed EF at 45.1% ± 3.86% (p < 0.0001, ANOVA) [1]. Left ventricular diameter in systole remained unchanged in MKEY-treated hearts compared with the progressive dilation observed in sMKEY controls, indicating prevention of adverse ventricular remodeling [1]. Cardiac output showed compensatory maintenance across groups (MKEY 12.9 ± 2.29 vs control 11.3 ± 2.13 mL/min), with similar heart rates [1]. Intraventricular pressure measurements confirmed preserved developed pressure and preserved contractile reserve upon dobutamine stimulation in the MKEY group [1].

EF Preservation

Head-to-head

MKEY EF 65.4% vs sMKEY 45.1% (p

Reported cardiac function endpoint context; +20.3 percentage points vs. scrambled control.

Mouse I/R model; 7-day echocardiography.

Infarct Size & Monocyte Infiltration

Head-to-head

Infarct size 8.2% vs 12.6% (35% reduction); monocyte density 107 vs 203 cells/mm² (47% reduction).

Supports tissue-protection endpoint review and NETosis marker reduction.

F4/80 immunostaining; H3Cit assessment.

Plasma Half-Life

Data to verify

t₁/₂ = 3.02 h in mice; cyclic architecture infers stability advantage over linear analogs.

Supports in vivo dosing-interval design; direct linear comparator data not available.

Cross-study peptide stability context; confirm in target experimental system.

Evidence Dimension	Left ventricular ejection fraction (EF, %) at 7 days post-myocardial I/R
Target Compound Data	MKEY-treated: 65.4% ± 2.59% (n = 10) [1].
Comparator Or Baseline	sMKEY (scrambled sequence control peptide): 45.1% ± 3.86% (n = 10). Sham-operated: 69.9% ± 2.56% (n = 10) [1].
Quantified Difference	EF improvement: +20.3 absolute percentage points vs sMKEY control (45.1% → 65.4%); p < 0.0001. MKEY EF was within 4.5 percentage points of sham, representing near-complete functional preservation [1].
Conditions	Myocardial ischemia/reperfusion (I/R) model in 8-week-old male C57BL/6 mice; i.v. MKEY or sMKEY from day -1 to day +7 post-I/R; echocardiography (Table 1); intraventricular pressure catheter measurements (Table 2) [1].

Why This Matters

The 20-percentage-point EF advantage over scrambled control—with near-complete preservation of cardiac function relative to sham—demonstrates that Cyclic MKEY TFA's specific amino acid sequence and cyclic conformation are both required for cardioprotective efficacy, providing a rigorous experimental rationale for procuring the validated active peptide rather than generic linear or scrambled variants.

• [1] Vajen T, Koenen RR, Werner I, et al. Blocking CCL5-CXCL4 heteromerization preserves heart function after myocardial infarction by attenuating leukocyte recruitment and NETosis. Sci Rep. 2018;8(1):10647. doi:10.1038/s41598-018-29026-0 View Source

Infarct Size and Inflammation in Myocardial I/R

Beyond functional preservation, Cyclic MKEY TFA produced a significant and quantifiable reduction in myocardial tissue damage and local inflammation compared with scrambled peptide control. Histological analysis of the infarcted area at day 1 post-I/R revealed that MKEY treatment reduced infarct size from 12.6% ± 1.5% (sMKEY control) to 8.2% ± 0.9% (p < 0.05, n = 10 per group), representing a 35% relative reduction [1]. Monocyte/macrophage infiltration—quantified by F4/80 immunostaining—was reduced from 203 ± 28.6 monocytes/mm² in sMKEY-treated controls to 107 ± 17.9 monocytes/mm² in MKEY-treated animals (approximately 47% reduction) [1]. Furthermore, MKEY treatment significantly reduced citrullinated histone 3 (H3Cit) levels in the infarcted tissue, providing the first in vivo demonstration that pharmacological disruption of CXCL4-CCL5 heterodimers can prevent neutrophil extracellular trap (NET) formation (NETosis), a recently recognized contributor to ischemic tissue injury [1]. Capillary density (CD31-positive vessels) trended higher in MKEY-treated hearts (37.2 ± 9.5 vs 28.2 ± 7.8 vessels/mm²) but did not reach statistical significance [1].

Infarct Size & Monocyte Infiltration

Head-to-head

Infarct size 8.2% vs 12.6% (35% reduction); monocyte density 107 vs 203 cells/mm² (47% reduction).

Supports tissue-protection endpoint review and NETosis marker reduction.

F4/80 immunostaining; H3Cit assessment.

Evidence Dimension	Infarct size (% of total ventricular area) and monocyte/macrophage infiltration density (F4/80+ cells/mm²) at day 1 post-I/R
Target Compound Data	Infarct size: 8.2% ± 0.9%. Monocyte density: 107 ± 17.9 cells/mm². H3Cit (NETosis marker): significantly reduced (qualitative) [1].
Comparator Or Baseline	sMKEY (scrambled control peptide): Infarct size 12.6% ± 1.5%. Monocyte density: 203 ± 28.6 cells/mm² [1].
Quantified Difference	Infarct size: -4.4 percentage points, 35% relative reduction, p < 0.05. Monocyte infiltration: -96 cells/mm², 47% relative reduction [1].
Conditions	Myocardial I/R in 8-week-old male C57BL/6 mice; i.v. MKEY or sMKEY from day -1 to day +1 post-I/R; histological analysis of infarct zone; F4/80 immunostaining for macrophages [1].

Why This Matters

The combination of infarct size reduction, halving of monocyte infiltration, and suppression of NETosis provides multi-parametric confirmation that Cyclic MKEY TFA engages its intended CXCL4-CCL5 target axis in vivo, producing downstream tissue-protective effects that scrambled peptide cannot replicate—this constitutes essential validation data for researchers designing I/R studies and evaluating procurement options.

• [1] Vajen T, Koenen RR, Werner I, et al. Blocking CCL5-CXCL4 heteromerization preserves heart function after myocardial infarction by attenuating leukocyte recruitment and NETosis. Sci Rep. 2018;8(1):10647. doi:10.1038/s41598-018-29026-0 View Source

Plasma Half-Life vs. Linear Peptide Analogs

Pharmacokinetic characterization reported in the Vajen et al. (2018) myocardial infarction study established that Cyclic MKEY TFA has a plasma half-life (t₁/₂) of 3.02 hours in mice, which the authors noted is sufficient to maintain effective plasma concentrations of the peptide inhibitor for at least 12 hours following administration [1]. For long-term experiments extending up to 7 days, the study employed continuous intravenous infusion via osmotic minipump to sustain therapeutic drug levels, demonstrating that efficacy endpoints (ejection fraction preservation, infarct size reduction) were achieved under this sustained dosing paradigm [1]. While no direct quantitative comparison with a linear MKEY analog was performed in this study, general peptide chemistry literature establishes that disulfide-cyclized peptides routinely exhibit substantially enhanced resistance to serum proteolysis compared with their linear counterparts—for example, a simple disulfide-cyclized antimicrobial peptide showed a 9-minute half-life in human serum, whereas its grafted cyclotide variant reached 7 hours and 15 minutes [2]. The disulfide-constrained cyclic architecture of MKEY (Cys1–Cys22 bridge) [3] therefore infers a stability advantage over hypothetical linear peptide variants, consistent with the observed in vivo efficacy at a dosing interval supported by a multi-hour half-life.

Plasma Half-Life

Data to verify

t₁/₂ = 3.02 h in mice; cyclic architecture infers stability advantage over linear analogs.

Supports in vivo dosing-interval design; direct linear comparator data not available.

Cross-study peptide stability context; confirm in target experimental system.

Evidence Dimension	Plasma elimination half-life (t₁/₂) and inferred proteolytic stability advantage of cyclic over linear peptide architecture
Target Compound Data	Cyclic MKEY TFA: plasma t₁/₂ = 3.02 hours in mice; effective plasma concentration maintained for ≥12 hours; continuous i.v. infusion sustains efficacy over 7 days [1].
Comparator Or Baseline	No direct linear MKEY comparator PK data available. General class benchmark: linear antimicrobial peptide serum t₁/₂ = 13 minutes; simple disulfide-cyclized variant = 9 minutes; grafted cyclotide = 7 hours 15 minutes (representative of cyclic peptide stability advantage) [2].
Quantified Difference	MKEY t₁/₂ of 3.02 hours substantially exceeds the typical <30-minute half-life of unprotected linear peptides in plasma. Cyclic constraint via disulfide bond contributes to resistance against exopeptidase and endopeptidase degradation [2] [3].
Conditions	Mouse pharmacokinetic study, plasma sampling, reported in Vajen et al. 2018. Peptide stability benchmark from in vitro human serum stability assays (Koehbach et al. 2021) [1] [2].

Why This Matters

For researchers designing in vivo experiments, the 3-hour half-life enables once-daily bolus dosing or continuous infusion protocols without requiring frequent re-administration, distinguishing Cyclic MKEY TFA from rapidly degraded linear peptide tool compounds and informing practical procurement quantities and dosing schedules.

• [1] Vajen T, Koenen RR, Werner I, et al. Blocking CCL5-CXCL4 heteromerization preserves heart function after myocardial infarction by attenuating leukocyte recruitment and NETosis. Sci Rep. 2018;8(1):10647. doi:10.1038/s41598-018-29026-0 View Source
• [2] Koehbach J, Gani J, Hilpert K, Craik DJ. Comparison of a Short Linear Antimicrobial Peptide with Its Disulfide-Cyclized and Cyclotide-Grafted Variants against Clinically Relevant Pathogens. Microorganisms. 2021;9(6):1249. doi:10.3390/microorganisms9061249 View Source
• [3] Schultz JR, Vollrath B, Turner C. Methods of Treating Inflammation. US Patent Application Publication No. US 2014/0005096 A1. Published January 2, 2014. SEQ ID NO: 3. View Source

Cyclic MKEY TFA Recommended Applications

AAA Initiation and Progression Studies

For research groups investigating pharmacological prevention or stabilization of AAA, Cyclic MKEY TFA provides the only peptide-based tool with validated efficacy across two complementary murine AAA models (elastase perfusion and angiotensin II/ApoE-/- infusion). Experimental protocols based on Iida et al. (2013) [1] demonstrate that MKEY pretreatment at 20 mg/kg i.v. achieves 86% reduction in AAA incidence (14% vs 100% vehicle) and that delayed treatment initiated after aneurysm establishment stabilizes aortic diameter. Key endpoints include serial transabdominal ultrasound at 40 MHz for aortic diameter measurement, histomorphometric analysis of medial elastin preservation, smooth muscle cell density quantification, and immunostaining for mural macrophage infiltration, angiogenesis markers, and MMP2/MMP9 expression [1]. This scenario is appropriate for target validation studies, pharmacological efficacy screening, and combination therapy experiments where selective CXCL4-CCL5 heterodimer disruption is the intervention of interest.

Myocardial I/R Injury and Remodeling Studies

Cyclic MKEY TFA is indicated for studies of cardioprotection during myocardial I/R injury, based on the comprehensive functional and histological dataset from Vajen et al. (2018) [1]. The established dosing protocol—intravenous MKEY (vs sMKEY control) from 1 day before ischemia until up to 7 days post-reperfusion, with continuous infusion via osmotic minipump for long-term studies—preserves left ventricular ejection fraction at near-sham levels (65.4% vs 45.1% sMKEY, p < 0.0001) and reduces infarct size by 35% [1]. Researchers can incorporate echocardiography (EF, cardiac output, LV diameter), intraventricular pressure catheter measurements (developed pressure, dP/dtmax, dobutamine stress response), histological infarct size quantification, F4/80 immunostaining for monocyte/macrophage density, and H3Cit measurement for NETosis assessment as validated readouts [1]. This scenario is suited for pharmacology laboratories studying chemokine-mediated inflammatory injury in acute coronary syndrome models.

Stroke Neuroinflammation and Monocyte-Derived Macrophages

For neuroinflammation and cerebral ischemia research groups, Cyclic MKEY TFA offers a unique tool to dissect the contribution of CXCL4-CCL5 heterodimer-driven monocyte-derived macrophage (MoMΦ) infiltration to stroke pathology, as distinct from microglia-derived macrophage (MiMΦ) responses. The Fan et al. (2016) [1] protocol—MKEY injection after 60-minute middle cerebral artery occlusion (MCAO) in mice—demonstrated significant reduction in infarct volume and neurological deficit scores at 72 hours post-stroke, with selective inhibition of MoMΦ numbers without affecting MiMΦ populations in the ischemic brain [1]. Flow cytometry panels including CD45, CD11b, CCR2, CX3CR1, and Ly6C enable discrimination of MoMΦ and MiMΦ subsets; Western blot for CCL5 and CCR5 protein expression and immunofluorescence confocal microscopy for CD68+ macrophages and MPO+ neutrophils provide orthogonal validation [1]. This application is ideal for studies seeking to isolate the role of infiltrating peripheral monocytes versus resident microglia in post-stroke neuroinflammation.

Heterodimer-Targeted Drug Discovery and Profiling

Cyclic MKEY TFA serves as a critical positive control and reference standard in drug discovery programs targeting chemokine heterodimer interfaces, particularly for screening campaigns seeking CXCL4-CCL5 disruptors with preserved CCL5-CCR5 physiological signaling. The original structural and functional characterization by Koenen et al. (2009) [1] provides the molecular rationale—MKEY was designed based on the CXCL4-CCL5 heteromer structural interface and validated to attenuate monocyte arrest on inflamed endothelium without the systemic immunosuppressive consequences of CCL5 deficiency [1]. Procurement of Cyclic MKEY TFA as a reference standard enables competitive binding assays, heterodimer disruption ELISA or SPR-based assays using recombinant CXCL4 and CCL5, monocyte adhesion assays under flow conditions on activated endothelial monolayers, and in vitro chemotaxis assays, with the scrambled peptide sMKEY serving as the negative control for sequence-specificity validation [1] [2].

Application

Selection Property

Validation Focus

AAA prevention & progression research

Selective CXCL4-CCL5 heterodimer disruption

Aortic diameter, elastin integrity, macrophage infiltration

Myocardial I/R cardioprotection studies

Preserved cardiac function & reduced tissue injury

Ejection fraction, infarct size, monocyte density, NETosis

Stroke neuroinflammation & MoMΦ infiltration

Selective MoMΦ vs MiMΦ discrimination

Infarct volume, neurological deficit, flow cytometry subsets

CXCL4-CCL5 disruptor screening & profiling

Positive control for heterodimer disruption assays

Monocyte adhesion, chemotaxis, heterodimer ELISA

• [1] Iida Y, Xu B, Xuan H, et al. Peptide inhibitor of CXCL4-CCL5 heterodimer formation, MKEY, inhibits experimental aortic aneurysm initiation and progression. Arterioscler Thromb Vasc Biol. 2013;33(4):718-726. doi:10.1161/ATVBAHA.112.300329 View Source
• [2] Vajen T, Koenen RR, Werner I, et al. Blocking CCL5-CXCL4 heteromerization preserves heart function after myocardial infarction by attenuating leukocyte recruitment and NETosis. Sci Rep. 2018;8(1):10647. doi:10.1038/s41598-018-29026-0 View Source
• [3] Fan Y, Xiong X, Zhang Y, et al. MKEY, a Peptide Inhibitor of CXCL4-CCL5 Heterodimer Formation, Protects Against Stroke in Mice. J Am Heart Assoc. 2016;5(9):e003615. doi:10.1161/JAHA.116.003615 View Source
• [4] Koenen RR, von Hundelshausen P, Nesmelova IV, et al. Disrupting functional interactions between platelet chemokines inhibits atherosclerosis in hyperlipidemic mice. Nat Med. 2009;15(1):97-103. doi:10.1038/nm.1898 View Source